![molecular formula C28H27N3O2S B2839975 1-(3-(4-methoxyphenyl)-5-(p-tolyl)-4,5-dihydro-1H-pyrazol-1-yl)-2-((1-methyl-1H-indol-3-yl)thio)ethanone CAS No. 681280-13-7](/img/structure/B2839975.png)
1-(3-(4-methoxyphenyl)-5-(p-tolyl)-4,5-dihydro-1H-pyrazol-1-yl)-2-((1-methyl-1H-indol-3-yl)thio)ethanone
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Description
1-(3-(4-methoxyphenyl)-5-(p-tolyl)-4,5-dihydro-1H-pyrazol-1-yl)-2-((1-methyl-1H-indol-3-yl)thio)ethanone is a useful research compound. Its molecular formula is C28H27N3O2S and its molecular weight is 469.6. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial and Antifungal Activity
Studies have synthesized and evaluated derivatives similar to the specified compound for their antimicrobial and antifungal activities. For instance, novel Schiff bases and Thiazolyl Pyrazole derivatives have demonstrated significant antimicrobial efficacy, highlighting the potential of these compounds in addressing resistant microbial strains (Puthran et al., 2019; Landage, Thube, & Karale, 2019).
Solid-State Fluorescence
Research on twisted π-conjugated molecules, similar in structure, has shown that these can exhibit different solid-state fluorescence colors based on the arrangement of fluorophores. This property suggests applications in materials science for developing fluorescent materials (Dong et al., 2012).
Corrosion Inhibition
Pyrazole derivatives have been investigated for their corrosion inhibition effects on mild steel in acidic environments. Such studies underscore the potential of these compounds in industrial applications to protect metals from corrosion (Yadav, Sinha, Sarkar, & Tiwari, 2015).
Anti-Inflammatory Properties
The synthesis of chalcone-based diarylpyrazoles containing various moieties, including phenylsulphone or carbonitrile, has been explored for potential anti-inflammatory applications. Some synthesized compounds showed significant activity, suggesting their use as anti-inflammatory agents (Nassar, Abdel‐Aziz, Ibrahim, & Mansour, 2011).
properties
IUPAC Name |
1-[5-(4-methoxyphenyl)-3-(4-methylphenyl)-3,4-dihydropyrazol-2-yl]-2-(1-methylindol-3-yl)sulfanylethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H27N3O2S/c1-19-8-10-21(11-9-19)26-16-24(20-12-14-22(33-3)15-13-20)29-31(26)28(32)18-34-27-17-30(2)25-7-5-4-6-23(25)27/h4-15,17,26H,16,18H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ONCVALBHAXRCML-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2CC(=NN2C(=O)CSC3=CN(C4=CC=CC=C43)C)C5=CC=C(C=C5)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H27N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
469.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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